Cas no 2414574-91-5 (tert-butyl rel-(1R,5S,6s)-6-ethynyl-3-azabicyclo[3.1.0]hexane-3-carboxylate)

tert-butyl rel-(1R,5S,6s)-6-ethynyl-3-azabicyclo[3.1.0]hexane-3-carboxylate structure
2414574-91-5 structure
Product Name:tert-butyl rel-(1R,5S,6s)-6-ethynyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
CAS No:2414574-91-5
MF:C12H17NO2
MW:207.268883466721
MDL:MFCD31742809
CID:5204321
PubChem ID:135394339
Update Time:2026-03-06

tert-butyl rel-(1R,5S,6s)-6-ethynyl-3-azabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (1R,5S,6R)-6-ethynyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
    • tert-butyl rel-(1R,5S,6s)-6-ethynyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
    • CS-0529411
    • rel-tert-Butyl (1R,5S,6r)-6-ethynyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
    • tert-Butyl(1R,5S,6s)-6-ethynyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
    • SCHEMBL23863144
    • EN300-28228345
    • AT28150
    • 2609937-16-6
    • SCHEMBL22983581
    • 2414574-91-5
    • tert-Butyl (1R,5S,6s)-6-ethynyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
    • tert-butyl cis-6-ethynyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
    • MDL: MFCD31742809
    • Inchi: 1S/C12H17NO2/c1-5-8-9-6-13(7-10(8)9)11(14)15-12(2,3)4/h1,8-10H,6-7H2,2-4H3/t8-,9-,10+
    • InChI Key: KBYALVATYKXAMB-OWUUHHOZSA-N
    • SMILES: C([C@@H]1[C@@]2([H])CN(C(=O)OC(C)(C)C)C[C@@]12[H])#C

Computed Properties

  • Exact Mass: 207.125928785g/mol
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29.5Ų

tert-butyl rel-(1R,5S,6s)-6-ethynyl-3-azabicyclo[3.1.0]hexane-3-carboxylate Pricemore >>

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tert-butyl (1R,5S,6R)-6-ethynyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
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